N-((1-Benzylpiperidin-4-yl)methyl)-3-methoxypyridin-2-amine

• Molecular Formula: C19H25N3O
• Molecular Weight: 311.4 g/mol
• IUPAC Name: N-[(1-benzylpiperidin-4-yl)methyl]-3-methoxypyridin-2-amine
• InChI: InChI=1S/C19H25N3O/c1-23-18-8-5-11-20-19(18)21-14-16-9-12-22(13-10-16)15-17-6-3-2-4-7-17/h2-8,11,16H,9-10,12-15H2,1H3,(H,20,21)
• InChI Key: HCIGHSCKFWFLQZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(N=CC=C1)NCC2CCN(CC2)CC3=CC=CC=C3

Description

N-((1-Benzylpiperidin-4-yl)methyl)-3-methoxypyridin-2-amine is a complex organic compound that belongs to the class of heterocyclic amines This compound is characterized by the presence of a benzylpiperidine moiety linked to a methoxypyridine group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-((1-Benzylpiperidin-4-yl)methyl)-3-methoxypyridin-2-amine typically involves multiple steps:

Formation of Benzylpiperidine: The initial step involves the synthesis of 1-benzylpiperidine. This can be achieved through the reductive amination of benzylamine with piperidine using a reducing agent such as sodium cyanoborohydride.

Alkylation: The benzylpiperidine is then alkylated with a suitable alkylating agent, such as methyl iodide, to introduce the methyl group.

Coupling with Methoxypyridine: The final step involves coupling the alkylated benzylpiperidine with 3-methoxypyridine-2-amine. This can be achieved using a coupling reagent like N,N’-dicyclohexylcarbodiimide (DCC) in the presence of a catalyst such as 4-dimethylaminopyridine (DMAP).

Industrial Production Methods

In an industrial setting, the production of this compound may involve optimized reaction conditions